Cas no 920610-19-1 (2,3-dichloro-5-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine)

• Product Name: 2,3-dichloro-5-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine
• CAS No: 920610-19-1
• MF: C₁₉H₁₄Cl₂N₂OS
• MW: 389.298261165619
• CID: 6420730
• PubChem ID: 16371296
• Update Time: 2025-10-31

2,3-dichloro-5-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 920610-19-1
• AKOS001307087
• AKOS016892789
• EN300-26616847
• 2,3-dichloro-5-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine
• (5,6-dichloropyridin-3-yl)-(4-phenyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methanone
• Z119585330

• Inchi： 1S/C19H14Cl2N2OS/c20-15-10-13(11-22-18(15)21)19(24)23-8-6-16-14(7-9-25-16)17(23)12-4-2-1-3-5-12/h1-5,7,9-11,17H,6,8H2
• InChI Key： MVRMHMPZJSBOKA-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(N1CCC2=C(C=CS2)C1C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 388.0203896g/mol
• Monoisotopic Mass: 388.0203896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 61.4Ų

Additional information on 2,3-dichloro-5-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine

Comprehensive Overview of 2,3-Dichloro-5-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine (CAS No. 920610-19-1)

The compound 2,3-dichloro-5-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine (CAS No. 920610-19-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thieno[3,2-c]pyridine core and dichloropyridine moiety, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and GPCRs.

In recent years, the demand for CAS 920610-19-1 has surged due to its relevance in developing novel therapeutics for conditions like inflammation, cancer, and metabolic disorders. The compound's 4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine scaffold is structurally analogous to several FDA-approved drugs, which has spurred investigations into its pharmacokinetic properties. Laboratories worldwide are exploring its use in fragment-based drug design (FBDD) and high-throughput screening (HTS) campaigns, aligning with the growing trend of AI-driven drug discovery and computational chemistry.

From a synthetic chemistry perspective, 2,3-dichloro-5-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine presents intriguing challenges and opportunities. Its dichloropyridine group serves as a versatile handle for further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while the thienopyridine carbonyl linkage offers stability under physiological conditions. These attributes have made it a focal point in medicinal chemistry forums and patent literature, particularly in discussions about privileged scaffolds and molecular hybridization strategies.

The compound's physicochemical properties, including its LogP, solubility, and hydrogen bonding capacity, have been extensively studied to optimize its drug-likeness. Computational models suggest that derivatives of CAS 920610-19-1 could exhibit improved blood-brain barrier (BBB) penetration, making them candidates for CNS-targeted therapies—a hot topic in neurodegenerative disease research. Additionally, its potential as a photoaffinity labeling probe has been explored in chemical biology studies, leveraging the reactivity of its dichloro-substituted pyridine ring.

Quality control and analytical characterization of 2,3-dichloro-5-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine typically involve HPLC, LC-MS, and NMR techniques. Recent advancements in automated synthesis platforms and continuous flow chemistry have streamlined its production, addressing scalability concerns raised by pharmaceutical manufacturers. These innovations align with the industry's shift toward green chemistry and sustainable manufacturing practices.

In agrochemical applications, the thieno[3,2-c]pyridine framework of this compound has shown promise in developing next-generation crop protection agents. Its structural motifs are being investigated for insecticidal and fungicidal activities, coinciding with global interest in precision agriculture and resistance management. Regulatory agencies' increasing scrutiny of traditional pesticides has further amplified the need for innovative chemistries like CAS 920610-19-1 derivatives.

From a commercial standpoint, suppliers of 2,3-dichloro-5-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine emphasize its high purity grades (≥98%) and custom synthesis capabilities to meet diverse research needs. The compound's patent landscape reveals ongoing developments in intellectual property protection, particularly in China and Europe, reflecting its strategic importance in competitive markets.

Future research directions for 920610-19-1 may explore its utility in PROTAC technology (proteolysis-targeting chimeras) and covalent inhibitor design, where its reactive chloro groups could be leveraged for targeted protein degradation. Such applications resonate with current trends in precision medicine and targeted cancer therapies, ensuring sustained scientific interest in this multifaceted compound.